Cas no 153143-05-6 (Thiophene,2,4-diethynyl-)

• Product Name: Thiophene,2,4-diethynyl-
• CAS No: 153143-05-6
• MF: C₈H₄S
• MW: 132.182360649109
• CID: 99014
• PubChem ID: 45079182
• Update Time: 2025-04-18

Thiophene,2,4-diethynyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene,2,4-diethynyl-
• Thiophene, 2,4-diethynyl- (9CI)
• Thiophene,2,4-diethynyl-(9ci)
• SCHEMBL22733885
• 153143-05-6
• 2,4-diethynylthiophene

• Inchi： 1S/C8H4S/c1-3-7-5-8(4-2)9-6-7/h1-2,5-6H
• InChI Key： JHFWBSLNSAIXQY-UHFFFAOYSA-N
• SMILES： S1C=C(C#C)C=C1C#C

Computed Properties

• Exact Mass: 132.00342
• Monoisotopic Mass: 132.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 0